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Compound of Interest

Compound Name: 3-bromopentan-2-one

Cat. No.: B1277478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-bromopentan-2-one, a versatile
chemical intermediate. It covers its chemical and physical properties, synthesis, reactivity, and
potential applications in organic synthesis, particularly within the pharmaceutical and
agrochemical industries.

Chemical and Physical Properties

3-Bromopentan-2-one is a (3-halogenated ketone with the molecular formula CsHsBrO.[1] Its
structure, featuring a bromine atom on the carbon adjacent to the carbonyl group, imparts
unique reactivity, making it a valuable synthon.[1] While experimental physical data such as
boiling point and density are not consistently available in published literature, key chemical
properties are summarized below.[1][2]
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Property Value Source
CAS Number 815-48-5 [1]
Molecular Formula CsHsBrO [3114]
Molecular Weight 165.03 g/mol [31[4]

Canonical SMILES

CCC(C(=0)C)Br

[4]

VKIQRFXZZVMMGA-
InChl Key [1]
UHFFFAOYSA-N
Exact Mass 163.98368 u [4]
XLogP3 1.7 [31[4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor
ydrog p 1 (4]
Count
Rotatable Bond Count 2 [4]
Complexity 70.5 [4]

Synthesis of 3-Bromopentan-2-one

The primary route for the synthesis of 3-bromopentan-2-one is the a-bromination of 2-

pentanone. This reaction is typically carried out under acidic conditions, proceeding through an

enol intermediate.

Experimental Protocol: Acid-Catalyzed Bromination of 2-

Pentanone

This is a generalized protocol based on established chemical principles. Researchers should

consult specific literature for detailed experimental conditions and safety precautions.

Materials:

e 2-Pentanone
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e Liquid Bromine (Brz)

e Glacial Acetic Acid (as catalyst and solvent)
e Sodium bicarbonate solution (saturated)

o Dichloromethane (or other suitable organic solvent)
e Anhydrous magnesium sulfate

e Round-bottom flask

e Dropping funnel

o Magnetic stirrer

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-
pentanone in glacial acetic acid.

e Cool the flask in an ice bath to 0-5 °C.

e Slowly add a solution of bromine in glacial acetic acid dropwise from the dropping funnel with
continuous stirring. Maintain the temperature below 10 °C throughout the addition.

» After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours until the red-brown color of bromine disappears.

¢ Quench the reaction by slowly pouring the mixture into a saturated sodium bicarbonate
solution to neutralize the acetic acid and any remaining bromine.

o Extract the aqueous layer with dichloromethane.
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o Combine the organic extracts and wash with saturated sodium bicarbonate solution, followed
by brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield crude 3-bromopentan-2-one.

e The product can be further purified by vacuum distillation.

Synthesis Workflow

Quenching with Extraction with
NaHCO3 solution Dichloromethane Washing and Drying Solvent Evaporation

Glacial Acetic Acid

Click to download full resolution via product page

Caption: Synthesis of 3-bromopentan-2-one from 2-pentanone.

Chemical Reactivity and Applications in Drug
Development

The bifunctional nature of 3-bromopentan-2-one, possessing both a reactive bromine atom
and a carbonyl group, makes it a valuable intermediate in organic synthesis.[1]

Nucleophilic Substitution Reactions
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The bromine atom at the 3-position is a good leaving group, making this position susceptible to
nucleophilic attack. This allows for the introduction of various functional groups, leading to a
diverse range of substituted pentanones.[1]

Common nucleophilic substitution reactions include:
» Hydrolysis: Reaction with hydroxide ions (e.g., NaOH) yields 3-hydroxypentan-2-one.[1]
e Cyanation: Reaction with cyanide ions (e.g., NaCN) produces 3-cyanopentan-2-one.[1]

o Amination: Reaction with amines (R-NHz) leads to the formation of 3-aminopentan-2-ones.[1]

Elimination Reactions

In the presence of a strong, non-nucleophilic base, 3-bromopentan-2-one can undergo
dehydrobromination to form a,-unsaturated ketones. These are important building blocks in
many synthetic pathways.

Applications in Pharmaceutical Synthesis

While 3-bromopentan-2-one is cited as an intermediate for pharmaceuticals, specific
examples of its direct use in the synthesis of marketed drugs are not readily found in the public
domain. However, its derivatives, such as the aminopentanone structures, are scaffolds of
interest in medicinal chemistry. The introduction of an amine at the 3-position, for instance, can
be a key step in the synthesis of compounds with potential biological activity.

Reactivity Pathway
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Caption: Key reaction pathways of 3-bromopentan-2-one.

Safety and Handling

A complete, officially verified Safety Data Sheet (SDS) for 3-bromopentan-2-one is not widely
available. The information below is compiled from available data and should be supplemented
by institutional safety protocols.[5]
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Hazard Category Description Precautionary Measures

Data not available. Handle with o o )
Avoid inhalation, ingestion, and

Acute Toxicity care as with all halogenated )
skin contact.
ketones.
) ] o o Wear protective gloves and
Skin Corrosion/Irritation Expected to be an irritant. )
clothing.
o o Wear safety glasses or
Eye Damage/Irritation Expected to be an irritant.
goggles.
Use appropriate extinguishing
Fire Hazards Combustible. media such as dry chemical,

COg2, or foam.

First-Aid Measures:

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.

[5]
o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[5]

Handling and Storage:

» Handle in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE).

» Store in a tightly closed container in a cool, dry place away from incompatible materials.

Disposal:
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e Dispose of in accordance with local, state, and federal regulations. The material may be
suitable for disposal at a licensed chemical destruction plant or by controlled incineration.[5]

This technical guide is intended for informational purposes only and should not be used as a
substitute for professional chemical expertise and adherence to established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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